![molecular formula C44H50N8 B1221354 Quadrigemine A CAS No. 69937-02-6](/img/structure/B1221354.png)
Quadrigemine A
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Overview
Description
Quadrigemine A is a chemical compound . It is part of the 2+2 family of quadrigemine alkaloids . None of the synthetic quadrigemines are identical with alkaloids isolated previously and referred to as quadrigemines A and E .
Synthesis Analysis
A unified strategy for enantioselective total synthesis of all stereoisomers of the 2+2 family of quadrigemine alkaloids has been reported . In this approach, two enantioselective intramolecular Heck reactions are carried out at the same time on precursors fashioned in four steps from either meso- or (+)-chimonanthine to form the two critical quaternary carbons of the peripheral cyclotryptamine rings of these products .
Molecular Structure Analysis
The molecular structure of this compound is complex. It is made up of four tryptamine units . The structure of this compound has been shown by chemical degradation .
Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include two enantioselective intramolecular Heck reactions . These reactions are carried out simultaneously on precursors to form the two critical quaternary carbons of the peripheral cyclotryptamine rings of these products .
Scientific Research Applications
Platelet Aggregation Inhibition
Quadrigemine A, along with other alkaloids like Quadrigemine B and Isopsychotridine C, isolated from Psychotria Forsteriana, has been identified as a potent inhibitor of the aggregation of human platelets. This activity is induced by various agents such as ADP, collagen, or thrombin. Interestingly, these compounds act without increasing the level of platelet cyclic AMP. This suggests their action at a later stage in platelet activation, potentially through interaction with cytoskeletal proteins (Beretz et al., 1985).
Synthesis and Structural Studies
The enantioselective total synthesis of Quadrigemine C, a related compound, has been accomplished. This synthesis begins with commercially available oxindole and isatin, leading to synthetic meso-chimonanthine. This process involves double Stille cross coupling and catalytic asymmetric Heck cyclization, which is significant for understanding the structural and stereochemical aspects of this compound (Lebsack et al., 2002).
Cytotoxic Activity
This compound has shown notable cytotoxic activity on cultured rat hepatoma cells (HTC line), exhibiting higher toxicity than vincristine, a bisindole alkaloid used in antitumor chemotherapy. This highlights its potential application in cancer research (Roth et al., 1986).
Anti-Cancer and Anti-Infective Potential
Alkaloids from Calycodendron milnei, including Quadrigemine C, have been studied for their anti-cancer and anti-infective properties. These alkaloids, by linking pyrrolidinoindoline units, show cytotoxic activity against various cell types and exhibit significant anti-microbial activities (Saad et al., 1995).
Stereocontrolled Synthesis
A unified strategy for the enantioselective total synthesis of the 2+2 family of Quadrigemine alkaloids, including this compound, has been reported. This approach highlights the importance of controlling stereochemistry in the synthesis of such complex molecules (Canham et al., 2015).
properties
CAS RN |
69937-02-6 |
---|---|
Molecular Formula |
C44H50N8 |
Molecular Weight |
690.9 g/mol |
IUPAC Name |
3-methyl-5-(3-methyl-1,2,3a,4-tetrahydropyrrolo[2,3-b]indol-8b-yl)-8b-[3-methyl-5-(3-methyl-1,2,3a,4-tetrahydropyrrolo[2,3-b]indol-8b-yl)-1,2,3a,4-tetrahydropyrrolo[2,3-b]indol-8b-yl]-1,2,3a,4-tetrahydropyrrolo[2,3-b]indole |
InChI |
InChI=1S/C44H50N8/c1-49-23-19-41(27-11-5-7-17-33(27)45-37(41)49)29-13-9-15-31-35(29)47-39-43(31,21-25-51(39)3)44-22-26-52(4)40(44)48-36-30(14-10-16-32(36)44)42-20-24-50(2)38(42)46-34-18-8-6-12-28(34)42/h5-18,37-40,45-48H,19-26H2,1-4H3 |
InChI Key |
XRCKDTICIIHERM-UHFFFAOYSA-N |
SMILES |
CN1CCC2(C1NC3=CC=CC=C32)C4=C5C(=CC=C4)C6(CCN(C6N5)C)C78CCN(C7NC9=C(C=CC=C89)C12CCN(C1NC1=CC=CC=C21)C)C |
Canonical SMILES |
CN1CCC2(C1NC3=CC=CC=C32)C4=C5C(=CC=C4)C6(CCN(C6N5)C)C78CCN(C7NC9=C(C=CC=C89)C12CCN(C1NC1=CC=CC=C21)C)C |
Other CAS RN |
112295-93-9 |
synonyms |
quadrigemine A quadrigemine A, stereoisomer quadrigemine B quadrigemine C quadrigemine-A quadrigemine-B quadrigemine-C |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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